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Compound of Interest

Compound Name: 3-Methylethcathinone

CAS No.: 1439439-83-4

Cat. No.: B1434104

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methylethcathinone (3-MEC) is a synthetic cathinone that has emerged as a novel

psychoactive substance. As a structural analog of cathinone, the active component in the khat

plant, 3-MEC is presumed to act as a central nervous system stimulant. Accurate and

comprehensive analytical data are crucial for its identification in forensic laboratories, for

understanding its pharmacological and toxicological properties, and for guiding drug

development efforts. This technical guide provides a detailed overview of the spectroscopic

data for 3-MEC, including Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR)

spectroscopy, and Fourier-Transform Infrared Spectroscopy (FTIR). The information herein is

intended to serve as a comprehensive resource for professionals in research, forensic science,

and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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